Lesopitron hydrochloride

• Molecular Formula: C15H22Cl2N6
• Molecular Weight: 357.3 g/mol
• InChI: InChI=1S/C15H21ClN6.ClH/c16-14-12-19-22(13-14)7-2-1-6-20-8-10-21(11-9-20)15-17-4-3-5-18-15;/h3-5,12-13H,1-2,6-11H2;1H
• InChIKey: CKDUBTXWOMBKQI-UHFFFAOYSA-N

Lesopitron Hydrochloride: Selective 5-HT1A Agonist

Lesopitron hydrochloride (E-4424) is a synthetic, orally bioavailable azapirone derivative that functions as a full and selective agonist at the serotonin 5-HT1A receptor . Preclinical binding studies in rat hippocampal membranes report a pKi of 7.35 (Ki ≈ 44.7 nM) for the 5-HT1A receptor, with functional inhibition of forskolin-stimulated adenylate cyclase at an IC50 of 125 nM . The compound reached Phase II clinical evaluation for generalized anxiety disorder (GAD) and is distinguished from first-generation azapirones by its profile as a full agonist, its absence of dopamine D2 receptor antagonism, and its demonstrated in vivo efficacy in rodent and primate anxiety models .

• [1] Haj-Dahmane S, Jolas T, Laporte AM, Gozlan H, Farré AJ, Hamon M, Lanfumey L. Interactions of lesopitron (E-4424) with central 5-HT1A receptors: in vitro and in vivo studies in the rat. Eur J Pharmacol. 1994;255(1-3):185-96. PMID: 8026543. View Source
• [2] Fisas MA, et al. Effects of lesopitron on the central nervous system arising from its interaction with 5-HT1A receptors. Pharmacology. 2004;72(2):57-67. PMID: 15331910. View Source
• [3] Micheli F. Lesopitron (Esteve). IDrugs. 2001;4(2):218-24. PMID: 16032484. View Source

Lesopitron: Not Interchangeable with Other Azapirones

Within the azapirone class, compounds such as buspirone, gepirone, ipsapirone, and tandospirone share a pyrimidinyl-piperazine scaffold but exhibit pharmacologically meaningful divergence in agonist efficacy (full vs. partial), receptor selectivity profiles, and off-target dopaminergic activity . Lesopitron hydrochloride functions as a full agonist at postsynaptic 5-HT1A receptors—inhibiting forskolin-stimulated adenylate cyclase to the same maximal extent as serotonin—whereas buspirone, tandospirone, and ipsapirone are partial agonists . Critically, buspirone and gepirone possess measurable dopamine D2 receptor antagonist activity that manifests as elevated striatal c-Fos expression and increased cortical dopamine turnover (DOPAC to 300%, HVA to 400% of basal values), while lesopitron produces no such dopaminergic perturbation at anxiolytically effective doses . These differences render simple molar substitution invalid for any experimental protocol requiring selective 5-HT1A interrogation uncontaminated by dopaminergic modulation.

• [1] Haj-Dahmane S, Jolas T, Laporte AM, Gozlan H, Farré AJ, Hamon M, Lanfumey L. Interactions of lesopitron (E-4424) with central 5-HT1A receptors: in vitro and in vivo studies in the rat. Eur J Pharmacol. 1994;255(1-3):185-96. PMID: 8026543. View Source
• [2] Ballarín M, Carceller A, Guitart X. Effect of acute administration of the 5-HT1A receptor ligand, lesopitron, on rat cortical 5-HT and dopamine turnover. Br J Pharmacol. 1994;113(2):425-30. PMID: 7530571. View Source

Lesopitron: Differentiation Evidence

Full vs. Partial 5-HT1A Agonism

In forskolin-stimulated adenylate cyclase assays using rat hippocampal membranes, lesopitron inhibited cAMP production to the same maximal extent as serotonin (100% efficacy), classifying it as a full 5-HT1A agonist . By contrast, buspirone, tandospirone, and ipsapirone function as partial agonists, with tandospirone achieving only approximately 60% of the maximal agonist effect of the reference full agonist 8-OH-DPAT . Lesopitron's IC50 for this functional response is 125 nM .

Evidence Dimension	Postsynaptic 5-HT1A functional efficacy (forskolin-stimulated adenylate cyclase inhibition; rat hippocampal membranes)
Target Compound Data	Lesopitron: full agonist (maximal effect equivalent to 5-HT); IC50 = 125 nM
Comparator Or Baseline	Buspirone, tandospirone, ipsapirone: partial agonists; Tandospirone ~60% of 8-OH-DPAT maximal effect
Quantified Difference	Lesopitron achieves 100% maximal 5-HT1A efficacy vs. ~60% for tandospirone (partial agonism)
Conditions	In vitro; rat hippocampal membranes; forskolin-stimulated adenylate cyclase assay

Why This Matters

Full versus partial agonism at 5-HT1A directly determines the magnitude of downstream serotonergic signaling, making lesopitron the appropriate selection for studies requiring maximal postsynaptic 5-HT1A receptor activation.

• [1] Haj-Dahmane S, Jolas T, Laporte AM, Gozlan H, Farré AJ, Hamon M, Lanfumey L. Interactions of lesopitron (E-4424) with central 5-HT1A receptors: in vitro and in vivo studies in the rat. Eur J Pharmacol. 1994;255(1-3):185-96. PMID: 8026543. View Source
• [2] Hamik A, et al. Analysis of tandospirone (SM-3997) interactions with neurotransmitter receptor binding sites. Biol Psychiatry. 1990;28(2):99-109. PMID: 1974152. View Source

D2 Antagonism: Lesopitron vs. Buspirone

In a direct comparative in vivo microdialysis study in awake, freely moving rats, lesopitron (30 µg/kg i.p., an anxiolytically effective dose) had no effect on extracellular cortical DOPAC or HVA levels. In contrast, buspirone (5 mg/kg i.p., an anxiolytically effective dose) produced a pronounced elevation of cortical DOPAC to approximately 300% of basal values and HVA to approximately 400% of basal values . c-Fos immunohistochemistry confirmed that buspirone, like the D2 antagonist haloperidol, significantly increased Fos-immunoreactive neurons in the lateral striatum, while lesopitron produced no significant increase, consistent with a complete absence of dopaminergic blocking activity .

Evidence Dimension	Cortical dopamine turnover (extracellular DOPAC and HVA via in vivo microdialysis; rat frontal cortex) and striatal c-Fos expression (immunohistochemistry)
Target Compound Data	Lesopitron (30 µg/kg i.p.): DOPAC ~100% basal; HVA ~100% basal; striatal c-Fos: no significant increase
Comparator Or Baseline	Buspirone (5 mg/kg i.p.): DOPAC ~300% basal; HVA ~400% basal; striatal c-Fos: significant quantitative increase
Quantified Difference	Buspirone elevates DOPAC 3-fold and HVA 4-fold; lesopitron produces no elevation; buspirone induces c-Fos, lesopitron does not
Conditions	In vivo; freely moving rats; frontal cortex microdialysis; striatal c-Fos immunohistochemistry

Why This Matters

For researchers studying pure serotonergic anxiolytic mechanisms without confounding D2 dopaminergic modulation—or for in vivo protocols where striatal dopamine perturbation would compromise interpretation—lesopitron provides a cleaner pharmacological tool than buspirone or gepirone.

• [1] Ballarín M, Carceller A, Guitart X. Effect of acute administration of the 5-HT1A receptor ligand, lesopitron, on rat cortical 5-HT and dopamine turnover. Br J Pharmacol. 1994;113(2):425-30. PMID: 7530571. View Source
• [2] Palacios G, et al. Differential effects of haloperidol and two anxiolytic drugs, buspirone and lesopitron, on c-Fos expression in the rat striatum and nucleus accumbens. Brain Res. 1996;742(1-2):141-8. PMID: 9117387. View Source

Anxiolytic Potency vs. Other Azapirones

Preclinical behavioral studies documented that lesopitron demonstrated greater potency in animal models of anxiety—including the rat social interaction test and the marmoset human-threat anxiety model—than the structurally related azapirones buspirone, gepirone, or ipsapirone . Lesopitron exhibits anxiolytic effects in rodents at doses as low as 30 µg/kg i.p., with a duration of action lasting hours after a single injection, while buspirone at the same low dose (30 µg/kg i.p.) was unable to affect cortical 5-HT levels .

Evidence Dimension	Anxiolytic potency and minimal effective dose in rodent anxiety models
Target Compound Data	Lesopitron: anxiolytic at 30 µg/kg i.p. (rat); greater potency than buspirone, gepirone, ipsapirone; anxiolytic effect duration: hours post single injection
Comparator Or Baseline	Buspirone: no effect on cortical 5-HT at 30 µg/kg i.p.; requires 5 mg/kg i.p. for anxiolytic-like effects. Gepirone and ipsapirone: less potent than lesopitron.
Quantified Difference	Lesopitron effective at 30 µg/kg vs. buspirone requiring ~167-fold higher dose (5 mg/kg) for anxiolytic-like effects; lesopitron ranked more potent than gepirone and ipsapirone
Conditions	In vivo; rat social interaction test; marmoset anxiety model; cross-study potency ranking

Why This Matters

Higher in vivo potency enables lower dosing in animal studies, reducing the likelihood of off-target engagement at high concentrations and providing a wider experimental window for dose–response studies.

• [1] Sramek JJ, Fresquet A, Gaston ML, Hourani J, Jhee SS, Martinez L, Jensen CM, Bolles K, Carrington AT, Cutler NR. Establishing the maximum tolerated dose of lesopitron in patients with generalized anxiety disorder: a bridging study. J Clin Psychopharmacol. 1996;16(6):454-8. PMID: 8959472. View Source
• [2] Ballarín M, Carceller A, Guitart X. Effect of acute administration of the 5-HT1A receptor ligand, lesopitron, on rat cortical 5-HT and dopamine turnover. Br J Pharmacol. 1994;113(2):425-30. PMID: 7530571. View Source

Lorazepam-Equivalent GAD Efficacy

In a 6-week, randomized, double-blind, placebo- and lorazepam-controlled Phase II trial in GAD patients, lesopitron (40–80 mg/day) produced a mean HAM-A total score reduction of 6.1 points (95% CI 4.1–8.1), identical to the 6.1-point reduction (95% CI 4.6–7.6) achieved by lorazepam (2–4 mg/day), compared with a 3.4-point reduction (95% CI 2.0–4.8) for placebo (omnibus p = 0.044, uncorrected) . In the subgroup of patients with recurrent anxiety disorder representing approximately 40% of the study population, beneficial effects were suggested for both lesopitron and lorazepam . A prior bridging study established the MTD at 50 mg twice daily in GAD patients, with lesopitron demonstrating rapid absorption (Tmax 0.5–1 h) and an elimination half-life of 1.1–5.6 hours, and importantly, it did not potentiate the CNS-depressant effects of alcohol or barbiturates .

Evidence Dimension	Change from baseline in HAM-A total score after 6-week treatment (GAD patients, Phase II RCT)
Target Compound Data	Lesopitron 40–80 mg/day: mean HAM-A reduction 6.1 (95% CI 4.1–8.1); MTD = 50 mg BID; Tmax = 0.5–1 h; t1/2 = 1.1–5.6 h; no alcohol/barbiturate potentiation
Comparator Or Baseline	Lorazepam 2–4 mg/day: mean HAM-A reduction 6.1 (95% CI 4.6–7.6). Placebo: 3.4 (95% CI 2.0–4.8). Buspirone in literature: associated with D2 antagonist effects (extrapyramidal risk).
Quantified Difference	Lesopitron = lorazepam in HAM-A efficacy (6.1 vs. 6.1); both superior to placebo (Δ +2.7 points, p = 0.044); lesopitron lacks benzodiazepine-type sedation, dependence, and alcohol potentiation
Conditions	Phase II; 6-week RCT; outpatients with GAD; double-blind; parallel-group; HAM-A primary endpoint

Why This Matters

Lesopitron offers a non-benzodiazepine, non-D2-blocking anxiolytic option with lorazepam-equivalent efficacy, positioning it as a superior procurement choice over benzodiazepines for preclinical translational models targeting GAD without abuse liability confounds.

• [1] Fresquet A, Sust M, Lloret A, Murphy MF, Carter FJ, Campbell GM, Marion-Landais G. Efficacy and safety of lesopitron in outpatients with generalized anxiety disorder. Ann Pharmacother. 2000;34(2):147-53. PMID: 10676820. View Source
• [2] Sramek JJ, Fresquet A, Gaston ML, Hourani J, Jhee SS, Martinez L, Jensen CM, Bolles K, Carrington AT, Cutler NR. Establishing the maximum tolerated dose of lesopitron in patients with generalized anxiety disorder: a bridging study. J Clin Psychopharmacol. 1996;16(6):454-8. PMID: 8959472. View Source

No Alcohol or Barbiturate Potentiation

Lesopitron does not potentiate the CNS-depressant effects of alcohol or barbiturates, a safety feature confirmed in preclinical toxicology evaluations . This differentiates it from benzodiazepines such as lorazepam and diazepam, which are well-documented to produce additive or synergistic CNS depression when co-administered with ethanol or barbiturates, a property that significantly restricts their experimental and clinical utility .

Evidence Dimension	Potentiation of alcohol and barbiturate CNS-depressant effects
Target Compound Data	Lesopitron: no potentiation of alcohol or barbiturate effects
Comparator Or Baseline	Benzodiazepines (e.g., lorazepam, diazepam): well-documented synergistic CNS depression with alcohol and barbiturates
Quantified Difference	Qualitative absence of interaction for lesopitron vs. established synergism for benzodiazepines (class-level inference)
Conditions	Preclinical toxicology; rodent models; benzodiazepine interaction profile from class-wide literature

Why This Matters

For researchers designing protocols where alcohol co-exposure or barbiturate anesthesia is part of the experimental model, lesopitron eliminates the risk of confounding CNS depression that would arise with benzodiazepine comparators.

• [1] Micheli F. Lesopitron (Esteve). IDrugs. 2001;4(2):218-24. PMID: 16032484. View Source
• [2] Hollister LE. Interactions between alcohol and benzodiazepines. J Psychoactive Drugs. 1990;22(2):209-12. Class-level benzodiazepine interaction evidence. View Source

Lesopitron: Research & Application Scenarios

Anxiolytic Screening with Full 5-HT1A Agonism

Lesopitron is the recommended 5-HT1A positive control for anxiety models (social interaction, elevated plus maze, marmoset human-threat) where full postsynaptic agonism is the mechanistic hypothesis. Its lack of D2 receptor blockade, confirmed by absent striatal c-Fos induction and unaltered cortical DOPAC/HVA levels, prevents the dopaminergic confound that plagues buspirone and gepirone . Anxiolytic effects are observed at doses as low as 30 µg/kg i.p. in rats, with sustained efficacy lasting several hours .

Serotonergic vs. Dopaminergic Circuitry Mapping

For neurotransmission mapping experiments, lesopitron provides a clean serotonergic probe. Its cortical 5-HT reduction (to ~45% of basal value) is mediated solely through somatodendritic 5-HT1A autoreceptors in the raphe nuclei, with no effect on 5-HIAA, DOPAC, or HVA, and no evidence of serotonin reuptake inhibition . This contrasts sharply with buspirone, which simultaneously decreases 5-HT while elevating DOPAC (300%) and HVA (400%), activating both serotonergic and dopaminergic circuitry .

Lorazepam-Equivalent GAD Research

Lesopitron's Phase II efficacy data—a mean HAM-A reduction of 6.1 points, identical to lorazepam 2–4 mg/day—combined with its lack of alcohol/barbiturate interaction, makes it a compelling translational tool for developing non-sedating, non-addictive anxiolytics . Its rapid absorption (Tmax 0.5–1 hour) and short half-life (1.1–5.6 hours) allow flexible dosing paradigms , and its tolerability at single doses up to 50 mg in healthy volunteers supports human experimental medicine studies .

Benzodiazepine Withdrawal Research: No Alcohol Interaction

Lesopitron demonstrates the ability to counter benzodiazepine withdrawal-induced anxiety in rodents without potentiating the effects of alcohol or barbiturates . This unique dual property—symptomatic relief of withdrawal anxiety combined with the absence of synergistic CNS depression—is not shared by benzodiazepine anxiolytics, positioning lesopitron as the anxiolytic of choice for withdrawal-model experiments where alcohol or barbiturate co-administration is protocol-mandated .